1-Cyclopropoxy-2-fluoro-3-methoxybenzene

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-fluoro-3-methoxybenzene
• InChI: InChI=1S/C10H11FO2/c1-12-8-3-2-4-9(10(8)11)13-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: GCUSZKDPAUYXTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC2CC2)F

Description

1-Cyclopropoxy-2-fluoro-3-methoxybenzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a cyclopropoxy ether at position 1, a fluorine atom at position 2, and a methoxy group at position 2. The cyclopropoxy group introduces significant steric strain due to the three-membered cyclopropane ring, which impacts the compound’s conformational stability and reactivity. Its synthesis typically involves nucleophilic substitution or coupling reactions under controlled conditions to preserve stereochemical integrity .

Preparation Methods

The synthesis of 1-Cyclopropoxy-2-fluoro-3-methoxybenzene can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses boron reagents and palladium catalysts under mild and functional group-tolerant conditions. The general steps include:

Preparation of Boron Reagents: Organoboron compounds are prepared through various methods, including hydroboration and transmetallation.

Coupling Reaction: The organoboron compound is coupled with an aryl halide in the presence of a palladium catalyst and a base, resulting in the formation of the desired product.

Industrial production methods may involve optimizing these reactions for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-Cyclopropoxy-2-fluoro-3-methoxybenzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The benzene ring can participate in electrophilic aromatic substitution reactions, where an electrophile replaces a hydrogen atom on the ring.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used. For example, oxidation with strong oxidizing agents can lead to the formation of quinones or other oxidized derivatives.

Substitution Reactions: The cyclopropoxy and methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-Cyclopropoxy-2-fluoro-3-methoxybenzene has several scientific research applications, including:

Fluorescent Probes: The compound can be used as a building block for designing fluorescent probes for biological imaging and sensing applications.

Material Science: It can be incorporated into materials with specific electronic or optical properties, making it useful in the development of advanced materials for electronics and photonics.

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug discovery and development, particularly in designing molecules with specific biological activities.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-2-fluoro-3-methoxybenzene exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity and leading to various physiological effects. The exact pathways involved can vary based on the compound’s structure and the biological context in which it is used .

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents (Positions)	Key Electronic Effects	Stability Considerations	Reference
1-Cyclopropoxy-2-fluoro-3-methoxybenzene	1-Cyclopropoxy, 2-F, 3-OMe	−I (F), +M (OMe), steric strain (cyclopropoxy)	Moderate stability due to ring strain	—
1-Fluoro-3-(trifluoromethoxy)benzene	1-F, 3-OCF₃	Strong −I (F, OCF₃)	High thermal stability
1-(1-Chloro-cyclopropyl)-ethanone	Cyclopropane-Cl, ketone	−I (Cl), polar carbonyl group	Reactive due to ketone moiety
2-Methoxyphenyl benzyl sulfide	2-OMe, benzyl-S-	+M (OMe), −I (S-benzyl)	Moderate oxidation sensitivity

Key Observations :

• Steric Strain : The cyclopropoxy group in 1-cyclopropoxy-2-fluoro-3-methoxybenzene introduces greater steric hindrance compared to linear ethers (e.g., methoxy), reducing rotational freedom and affecting reaction pathways.
• Functional Group Reactivity: Compounds like 1-(1-chloro-cyclopropyl)-ethanone prioritize reactivity at the ketone group, whereas the target compound’s ether linkages favor nucleophilic or oxidative transformations .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C, est.)	Solubility (Polarity)	Stability (Ambient)
1-Cyclopropoxy-2-fluoro-3-methoxybenzene	200.21	~220–240	Moderate (lipophilic)	Sensitive to acid
1-Fluoro-3-(trifluoromethoxy)benzene	196.11	~180–200	Low (highly lipophilic)	High
2-Methoxyphenyl benzyl sulfide	244.34	~280–300	Low (non-polar)	Oxidizes slowly

Key Findings :

• Boiling Points : The target compound’s higher boiling point compared to 1-fluoro-3-(trifluoromethoxy)benzene reflects stronger intermolecular forces from its polar methoxy group.
• Solubility : The trifluoromethoxy group in the surrogate compound increases lipophilicity, whereas the cyclopropoxy group in the target compound balances polarity and steric bulk.